Cas no 15895-68-8 (2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile)

• Product Name: 2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile
• CAS No: 15895-68-8
• MF: C₈F₇N
• MW: 243.081126213074
• CID: 230729
• PubChem ID: 297576
• Update Time: 2025-11-01

2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile
• 2,3,4,5,6-PENTAFLUOROPHENYL4-ETHYLBENZENESULFONATE
• 4-CYANO-2,3,5,6-TETRAFLUOROBENZOTRIFLUORIDE
• 4-CYANO-2,3,5,6-TETRAFLUOROBENZOTRIFLUOROIDE
• 4-Cyanoheptafluortoluol
• 4-cyanoperfluorotoluene
• 4-CYANOTETRAFLUORO-BENZOTRIFLUORIDE
• 4-Trifluormethyl-tetrafluor-benzonitril
• perfluoro-p-tolyl cyanide
• 15895-68-8
• AKOS017344407
• DTXSID50305017
• NSC-168759
• NSC168759
• Benzonitrile, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
• SCHEMBL9330078
• VMELTIALEZBKQS-UHFFFAOYSA-N
• MFCD04972776

• Inchi： 1S/C8F7N/c9-4-2(1-16)5(10)7(12)3(6(4)11)8(13,14)15
• InChI Key： VMELTIALEZBKQS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C(=C(C=1C(F)(F)F)F)F)F

Computed Properties

• Exact Mass: 242.99200
• Monoisotopic Mass: 242.99189614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.13348

2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile

Comprehensive Overview of 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzonitrile (CAS No. 15895-68-8)

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzonitrile (CAS No. 15895-68-8) is a highly fluorinated aromatic compound widely utilized in advanced chemical synthesis and material science. Its unique molecular structure, featuring multiple fluorine atoms and a trifluoromethyl group, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty materials. The compound's benzonitrile core further enhances its reactivity, enabling diverse applications in cross-coupling reactions and polymer modifications.

In recent years, the demand for fluorinated compounds like 2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile has surged due to their exceptional stability, lipophilicity, and bioactivity. Researchers and industries are increasingly exploring its role in developing high-performance materials, such as liquid crystals, coatings, and electronic components. Its resistance to degradation under harsh conditions aligns with the growing focus on sustainable chemistry and green synthesis practices.

The synthesis of CAS No. 15895-68-8 typically involves selective fluorination and nitrile functionalization, leveraging modern catalytic methods to improve yield and purity. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its structure and ensuring compliance with industrial standards. As regulatory frameworks evolve, the compound's low environmental impact and high efficiency position it as a preferred choice for innovative applications.

From a commercial perspective, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzonitrile is gaining traction in the pharmaceutical industry, particularly in the design of pro-drugs and bioactive molecules. Its ability to modulate metabolic stability and membrane permeability addresses key challenges in drug discovery. Additionally, its use in agrochemical formulations enhances pesticide efficacy while minimizing ecological footprints—a priority for modern agriculture.

Emerging trends in nanotechnology and optoelectronics further highlight the versatility of this compound. For instance, its incorporation into organic semiconductors improves charge transport properties, driving advancements in flexible electronics and solar cells. Such applications resonate with global efforts to adopt renewable energy solutions and energy-efficient technologies.

In summary, 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzonitrile (CAS No. 15895-68-8) exemplifies the intersection of innovation and practicality in fluorine chemistry. Its multifaceted utility across industries underscores its importance in addressing contemporary scientific and industrial challenges. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping future technological landscapes.